3-[20-(2-Carboxyethyl)-22,22-dichloro-9,14-bis(ethenyl)-5,10,15,19-tetramethyl-21,23,24,25-tetraza-22-stannahexacyclo[9.9.3.13,6.113,16.08,23.018,21]pentacosa-1,3(25),4,6,8,10,12,14,16(24),17,19-undecaen-4-yl]propanoic acid
Description
The compound 3-[20-(2-Carboxyethyl)-22,22-dichloro-9,14-bis(ethenyl)-5,10,15,19-tetramethyl-21,23,24,25-tetraza-22-stannahexacyclo[...]propanoic acid is a highly complex metallo-organic molecule characterized by:
- A stannahexacyclo core (tin-containing heterocyclic structure) .
- Bis(ethenyl) groups at positions 9 and 14, which may confer rigidity or enable polymerization.
- Multiple carboxyethyl and methyl groups, influencing solubility and hydrogen-bonding capacity .
This structure combines features of synthetic macrocycles and organometallic compounds, positioning it as a candidate for catalytic, medicinal, or material science applications.
Properties
Molecular Formula |
C34H32Cl2N4O4Sn |
|---|---|
Molecular Weight |
750.3 g/mol |
IUPAC Name |
3-[20-(2-carboxyethyl)-22,22-dichloro-9,14-bis(ethenyl)-5,10,15,19-tetramethyl-21,23,24,25-tetraza-22-stannahexacyclo[9.9.3.13,6.113,16.08,23.018,21]pentacosa-1,3(25),4,6,8,10,12,14,16(24),17,19-undecaen-4-yl]propanoic acid |
InChI |
InChI=1S/C34H34N4O4.2ClH.Sn/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);2*1H;/q;;;+4/p-4 |
InChI Key |
HDGCWLZQBOZSGG-UHFFFAOYSA-J |
Canonical SMILES |
CC1=C(C2=NC1=CC3=C(C(=C4N3[Sn](N5C(=CC6=NC(=C4)C(=C6C)C=C)C(=C(C5=C2)CCC(=O)O)C)(Cl)Cl)C)C=C)CCC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Functional Group Variations
The following table summarizes key structural differences and inferred properties:
Key Observations:
Tin vs. Carbon Cores : The target compound’s stannahexacyclo core distinguishes it from purely organic analogs. Tin may confer unique redox or catalytic behavior compared to carbon-based frameworks .
Chlorine vs. Carboxyethyl Groups : The dichloro substituents in the target compound likely increase lipophilicity and electrophilicity compared to analogs with carboxyethyl or hydroxyl groups, which enhance aqueous solubility .
Chromatographic and Physicochemical Behavior
- Retention in Chromatography : The dichloro and carboxyethyl groups in the target compound may increase retention time in reverse-phase chromatography compared to methoxycarbonyl analogs, as chlorine atoms enhance lipophilicity .
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